2-Fluoro-4-piperidin-1-ylbenzonitrile
Cat. No. B8567532
M. Wt: 204.24 g/mol
InChI Key: QZBVWYSSMTYCGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
4-bromo-2-fluorobenzonitrile (119 mg, 0.59 mmol), Piperidine (0.059 mL, 0.59 mmol), Palladium(II) acetate (6.68 mg, 0.03 mmol), dicyclohexyl(2',4',6'-triisopropylbiphenyl-2-yl)phosphine (14.18 mg, 0.03 mmol) and sodium tert-butoxide (57.2 mg, 0.59 mmol) were suspended in toluene (4 mL) and tBuOH (0.800 mL) and heated to 160°C for 10 minutes in the microwave. LCMS indicated incomplete reaction, thus, the reaction mixture was heated to 160°C for a further 20 minutes. Still incomplete reaction however, the reaction mixture was diluted with EtOAc (10 mL), and washed sequentially with water (10 mL), and saturated brine (10 mL). The organic layer was dried over MgSO4, filtered and evaporated to afford crude product. The crude product was purified by flash silica chromatography, elution gradient 0 to 100% EtOAc in isohexane. A yellow oil (60mg) was isolated but NMR revealed this not be the desired product. No further work done.
Quantity
2.97e-05 mol
Type
catalyst
Reaction Step Five
Yield
49.37%
Identifiers
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CUSTOM
|
149
|
reaction index
|
NAME
|
0.0 [Unassigned] Unrecognized
|
reaction type
|
Inputs
Step One
|
Name
|
|
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Quantity
|
0.000595 mol
|
|
Type
|
reagent
|
|
Smiles
|
CC(C)(C)[O-].[Na+]
|
Step Two
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Name
|
|
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Quantity
|
0.004 L
|
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Type
|
solvent
|
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Smiles
|
CC1=CC=CC=C1
|
Step Three
|
Name
|
|
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Quantity
|
0.000595 mol
|
|
Type
|
reactant
|
|
Smiles
|
C1CCNCC1
|
Step Four
|
Name
|
|
|
Quantity
|
0.000595 mol
|
|
Type
|
reactant
|
|
Smiles
|
C1=CC(=C(C=C1Br)F)C#N
|
Step Five
|
Name
|
|
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Quantity
|
2.97e-05 mol
|
|
Type
|
catalyst
|
|
Smiles
|
CC(C)C1=CC(=C(C(=C1)C(C)C)C2=CC=CC=C2P(C3CCCCC3)C4CCCCC4)C(C)C
|
|
Name
|
|
|
Quantity
|
2.97e-05 mol
|
|
Type
|
catalyst
|
|
Smiles
|
CC(=O)O.CC(=O)O.[Pd]
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
160 (± 10) °C
|
Other
Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
C1CCN(CC1)C2=CC(=C(C=C2)C#N)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD | 49.37% |
Source
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Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
